Cas no 1261230-39-0 ((6-Chloro-pyridin-3-ylmethyl)-methyl-piperidin-3-yl-amine hydrochloride)

• Product Name: (6-Chloro-pyridin-3-ylmethyl)-methyl-piperidin-3-yl-amine hydrochloride
• CAS No: 1261230-39-0
• MF: C₁₂H₁₉Cl₂N₃
• MW: 276.205360651016
• CID: 2164659
• Update Time: 2025-10-18

(6-Chloro-pyridin-3-ylmethyl)-methyl-piperidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-pyridin-3-ylmethyl)-methyl-piperidin-3-yl-amine hydrochloride
• N-((6-Chloropyridin-3-yl)methyl)-N-methylpiperidin-3-amine hydrochloride
• SBB074770
• [(6-chloro(3-pyridyl))methyl]methyl-3-piperidylamine, chloride
• (6-Chloropyridin-3-ylmethyl)methylpiperidin-3-ylamine hydrochloride

• Inchi： 1S/C12H18ClN3.ClH/c1-16(11-3-2-6-14-8-11)9-10-4-5-12(13)15-7-10;/h4-5,7,11,14H,2-3,6,8-9H2,1H3;1H
• InChI Key： RCKFHELCWWSRIS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN(C)C1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 212
• Topological Polar Surface Area: 28.2

(6-Chloro-pyridin-3-ylmethyl)-methyl-piperidin-3-yl-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (6-Chloro-pyridin-3-ylmethyl)-methyl-piperidin-3-yl-amine hydrochloride

Introduction to (6-Chloro-pyridin-3-ylmethyl)-methyl-piperidin-3-yl-amine Hydrochloride (CAS No. 1261230-39-0)

(6-Chloro-pyridin-3-ylmethyl)-methyl-piperidin-3-yl-amine hydrochloride (CAS No. 1261230-39-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as CPMA-HCl, is a derivative of piperidine and pyridine, two important heterocyclic compounds with a wide range of biological activities.

The structure of CPMA-HCl consists of a piperidine ring linked to a pyridine ring through a methylene bridge, with additional substituents including a chloro group and a methyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for drug development.

Recent research has focused on the potential of CPMA-HCl as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, studies have shown that CPMA-HCl exhibits potent inhibitory activity against the enzyme dopamine β-hydroxylase (DBH), which is crucial in the biosynthesis of norepinephrine from dopamine. This property makes CPMA-HCl a promising lead compound for the treatment of conditions such as hypertension and cardiovascular disorders.

In addition to its enzymatic inhibition properties, CPMA-HCl has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that CPMA-HCl can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that CPMA-HCl may have therapeutic potential in the management of these debilitating conditions.

The pharmacokinetic profile of CPMA-HCl has been extensively studied to understand its behavior in biological systems. Research indicates that CPMA-HCl has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with significant concentrations reaching the central nervous system (CNS). This property is particularly advantageous for targeting neurological disorders.

Furthermore, the safety and toxicity profiles of CPMA-HCl have been evaluated in preclinical studies. These studies have shown that CPMA-HCl exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of CPMA-HCl involves several steps, including the formation of the piperidine ring and the introduction of the pyridine moiety. The process typically begins with the reaction of 6-chloropyridine-3-carbaldehyde with piperidine to form an intermediate aldimine, which is then reduced to yield the desired amine product. The final step involves the conversion of the free amine to its hydrochloride salt through treatment with hydrochloric acid.

In conclusion, (6-Chloro-pyridin-3-ylmethyl)-methyl-piperidin-3-yl-amine hydrochloride (CAS No. 1261230-39-0) represents a promising compound in the field of medicinal chemistry. Its unique structure and pharmacological properties make it a valuable candidate for further research and development. Ongoing studies continue to explore its potential therapeutic applications, particularly in areas such as cardiovascular health and neurodegenerative diseases.